Cas no 2172458-83-0 (7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo2.2.1heptane)

• Product Name: 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo2.2.1heptane
• CAS No: 2172458-83-0
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 6417178
• PubChem ID: 165795049
• Update Time: 2025-10-28

7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo2.2.1heptane
• EN300-1290859
• 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane
• 2172458-83-0

• Inchi： 1S/C11H14ClN3/c1-7-6-10(12)14-11(13-7)15-8-2-3-9(15)5-4-8/h6,8-9H,2-5H2,1H3
• InChI Key： AEKQPBHSTQEMEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1C2CCC1CC2

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29Ų

Additional information on 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo2.2.1heptane

Introduction to 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane (CAS No. 2172458-83-0)

7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane (CAS No. 2172458-83-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound features a fused bicyclic system with an azabicyclo[2.2.1]heptane core, which is appended with a pyrimidine moiety substituted at the 4-position with a chlorine atom and at the 6-position with a methyl group. This particular arrangement of functional groups makes it an intriguing candidate for further exploration in medicinal chemistry.

The bicyclo[2.2.1]heptane scaffold is known for its rigid three-membered nitrogen-containing ring, which can serve as a privileged structure in drug design due to its ability to mimic certain biological binding pockets. The presence of the azabicyclo moiety introduces a degree of conformational restriction, which can enhance binding affinity and selectivity when interacting with biological targets. Additionally, the pyrimidine component is a common pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The combination of the 4-chloro-6-methylpyrimidin-2-yl substituent with the 7-azabicyclo[2.2.1]heptane backbone suggests potential interactions with various biological receptors and enzymes. Preliminary studies have indicated that such compounds may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its structural versatility, which allows for further derivatization and optimization through medicinal chemistry techniques such as structure-activity relationship (SAR) studies. By modifying the chlorine or methyl substituents on the pyrimidine ring, or by altering the size or substitution pattern of the bicyclic system, researchers can fine-tune the pharmacological properties of the molecule to achieve desired outcomes.

The synthesis of 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic strategies include cyclization reactions to form the bicyclic core, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the pyrimidine substituent. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one, facilitating their use in preclinical and clinical research.

From a biological activity perspective, early pharmacological screening of related compounds has revealed promising results in several therapeutic areas. For instance, derivatives of the azabicyclo[2.2.1]heptane scaffold have shown potential as kinase inhibitors, while pyrimidine-based molecules are well-documented for their roles in antiviral and anticancer therapies. The specific combination of functional groups in 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane may confer unique properties that make it effective against targets that are less responsive to conventional drug classes.

The drug discovery process typically involves several stages, from initial hit identification to optimization and clinical trials. Computational modeling techniques, such as molecular docking and virtual screening, have become indispensable tools in identifying promising candidates like this one before they enter wet-lab testing. These methods allow researchers to predict how the compound will interact with biological targets at an atomic level, providing insights into its potential efficacy and toxicity profile.

In addition to its pharmaceutical applications, 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane may also find utility in other areas of chemical research, such as material science or agrochemicals, where similar heterocyclic structures are known to exhibit interesting properties due to their electronic and steric characteristics.

The ongoing development of this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing our understanding of disease mechanisms and developing effective treatments. As new synthetic methods emerge and computational tools become more sophisticated, the possibilities for discovering novel bioactive molecules like 7-(4-chloro-6-methylpyrimidin-2-yl)-7-azabicyclo[2.2.1]heptane are expected to expand significantly.